Methyl 2-{2-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate

• IUPAC Name: methyl 5-methyl-2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C13H20N2O5/c1-8-10(11(16)18-5)15-9(19-8)6-7-14-12(17)20-13(2,3)4/h6-7H2,1-5H3,(H,14,17)
• InChI Key: BTMMEKDOEHTYMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)CCNC(=O)OC(C)(C)C)C(=O)OC
• Molecular Formula: C13H20N2O5
• Molecular Weight: 284.31 g/mol

Description

Methyl 2-{2-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C13H20N2O5 and its molecular weight is 284.312. The purity is usually 95%.
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Scientific Research Applications

Chiral Synthesis and Medicinal Chemistry

• .

Chemical Remodeling of Cell Surfaces

• In chemical biology, MBOC derivatives have been used for cell surface remodeling. .

Single-Flask Multistep Synthesis

• MBOC has been employed in efficient synthetic strategies. .

Neuromodulation and Hypotensive Drugs

• γ-Amino β-hydroxybutyric acid (GABOB), derived from MBOC, acts as a neuromodulator in the central nervous system. .

Cyclodepsipeptides and Anticancer Agents

• MBOC derivatives contribute to the synthesis of cyclodepsipeptides, which exhibit cytotoxic and anticancer properties. .

Crystallography and Structural Studies

• Researchers have investigated the crystal structure of MBOC derivatives to understand their conformational preferences and intermolecular interactions. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as tert-butoxycarbonyl (boc) protected amines, are often used in the synthesis of peptides and other bioactive molecules . These compounds can interact with various biological targets depending on the specific structure of the final product .

Mode of Action

The mode of action of Methyl 2-{2-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate is likely dependent on its biochemical transformation in the body. The tert-butoxycarbonyl (BOC) group is a protective group used in organic synthesis . It can be removed under acidic conditions to reveal the active amine group . This amine group can then interact with its target, leading to various biological effects.

Biochemical Pathways

Compounds with similar structures are often involved in the modulation of various biochemical pathways, depending on the specific structure of the final product .

Pharmacokinetics

The compound’s solubility in water or 1% acetic acid, as well as in ethyl acetate and methanol , suggests that it may have good bioavailability.

Result of Action

Compounds with similar structures can have various biological effects, depending on the specific structure of the final product .

Action Environment

The action of Methyl 2-{2-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylate can be influenced by various environmental factors. For instance, the removal of the BOC group requires acidic conditions . Furthermore, the compound’s stability may be affected by light, temperature, and pH .